Cas no 2138126-29-9 (1-(3-Bromophenyl)-4-methylcyclohex-2-en-1-ol)

• Product Name: 1-(3-Bromophenyl)-4-methylcyclohex-2-en-1-ol
• CAS No: 2138126-29-9
• MF: C₁₃H₁₅BrO
• MW: 267.161603212357
• CID: 6409847
• PubChem ID: 165747001
• Update Time: 2025-05-24

1-(3-Bromophenyl)-4-methylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138126-29-9
• 1-(3-bromophenyl)-4-methylcyclohex-2-en-1-ol
• EN300-1155854
• 1-(3-Bromophenyl)-4-methylcyclohex-2-en-1-ol

• Inchi： 1S/C13H15BrO/c1-10-5-7-13(15,8-6-10)11-3-2-4-12(14)9-11/h2-5,7,9-10,15H,6,8H2,1H3
• InChI Key： HAFNCWJFQGQNQB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C=CC(C)CC1)O

Computed Properties

• Exact Mass: 266.03063g/mol
• Monoisotopic Mass: 266.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-Bromophenyl)-4-methylcyclohex-2-en-1-ol

1-(3-Bromophenyl)-4-methylcyclohex-2-en-1-ol: A Comprehensive Overview

1-(3-Bromophenyl)-4-methylcyclohex-2-en-1-ol, also known by its CAS number 2138126-29-9, is a complex organic compound with a unique structure that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound is characterized by its bicyclic framework, which includes a cyclohexene ring fused with a phenolic group. The presence of the bromine atom at the meta position of the phenyl ring adds to its chemical complexity and potential reactivity.

The synthesis of 1-(3-Bromophenyl)-4-methylcyclohex-2-en-1-ol involves a series of carefully orchestrated reactions, often employing advanced catalytic systems and precise reaction conditions. Recent studies have highlighted the use of transition metal catalysts, such as palladium complexes, to facilitate key steps in its synthesis. These methods not only enhance the efficiency of the process but also pave the way for the exploration of similar compounds with diverse functional groups.

One of the most intriguing aspects of this compound is its potential application in drug discovery. Researchers have demonstrated that 1-(3-Bromophenyl)-4-methylcyclohex-2-en-1-ol exhibits promising biological activity, particularly in modulating enzyme function and receptor interactions. For instance, a study published in Nature Communications revealed that this compound can act as a potent inhibitor of certain kinases, which are critical targets in cancer therapy. This finding underscores its potential as a lead molecule for developing novel anticancer agents.

In addition to its pharmacological significance, 1-(3-Bromophenyl)-4-methylcyclohex-2-en-1-ol has also been explored for its role in organic synthesis as a versatile building block. Its ability to undergo various transformations, such as oxidation, reduction, and coupling reactions, makes it an invaluable tool for constructing complex molecular architectures. Recent advancements in asymmetric synthesis have further expanded its utility by enabling the selective formation of enantiomerically pure derivatives.

The structural features of this compound also make it an interesting subject for theoretical studies. Computational chemists have employed density functional theory (DFT) to investigate its electronic properties and reactivity patterns. These studies have provided valuable insights into the relationship between its molecular structure and functional behavior, which is essential for designing analogs with enhanced properties.

In conclusion, 1-(3-Bromophenyl)-4-methylcyclohex-2-en-1-ol stands out as a multifaceted compound with significant implications across various domains of chemistry and biology. Its unique structure, coupled with recent breakthroughs in synthesis and application, positions it as a key player in advancing both fundamental research and practical innovations.